Cas no 23938-86-5 (Methyl 4-bromo-3,5-dinitrobenzoate)

• Product Name: Methyl 4-bromo-3,5-dinitrobenzoate
• CAS No: 23938-86-5
• MF: C₈H₅BrN₂O₆
• MW: 305.039101362228
• CID: 1419484
• PubChem ID: 3657758
• Update Time: 2025-04-20

Methyl 4-bromo-3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3,5-dinitrobenzoate
• AC1MTZ08
• CTK8H7618
• 4-bromo-3,5-dinitro-benzoic acid methyl ester
• 4-Brom-3,5-dinitro-benzoesaeure-methylester
• ZINC03064436
• 1-Brom-2.6-dinitro-4-methoxycarbonylbenzol
• 4-Brom-3.5-dinitro-benzoesaeure-methylester
• ST51000759
• AKOS003614569
• AC1MTZ08; CTK8H7618; 4-bromo-3,5-dinitro-benzoic acid methyl ester; 4-Brom-3,5-dinitro-benzoesaeure-methylester; ZINC03064436; 1-Brom-2.6-dinitro-4-methoxycarbonylbenzol; 4-Brom-3.5-dinitro-benzoesaeure-methylester; ST51000759; AKOS003614569;
• 23938-86-5
• DTXSID00394739

• Inchi： 1S/C8H5BrN2O6/c1-17-8(12)4-2-5(10(13)14)7(9)6(3-4)11(15)16/h2-3H,1H3
• InChI Key： ACAXUEJPCRJXRJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.93310g/mol
• Monoisotopic Mass: 303.93310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų